N-(4-(2-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)-2-oxoethyl)phenyl)acetamide
Overview
Description
“N-(4-(2-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)-2-oxoethyl)phenyl)acetamide” is a compound that falls under the category of phenoxy acetamide derivatives . These compounds have been the subject of numerous studies due to their wide range of biological activities .
Synthesis Analysis
The synthesis of similar compounds involves a series of reactions. For instance, benzoylated products were synthesized by the benzoylation of substituted phenols under low temperature . These were then subjected to Fries rearrangement using anhydrous aluminum chloride as a catalyst under neat condition .Molecular Structure Analysis
The molecular structure of this compound is complex, involving multiple functional groups. It includes a piperidin-1-ylsulfonyl group attached to a 4-methoxyphenyl group, an acetamide group, and a phenyl group .Scientific Research Applications
Piperidine Derivatives in Drug Design
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The compound contains a piperidine moiety, suggesting its potential use in drug design.
Synthesis of Biologically Active Piperidines
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The compound , being a piperidine derivative, could potentially be used in the synthesis of biologically active piperidines.
Pharmacological Applications
Piperidine derivatives have been found to have various pharmacological activities . Given that the compound is a piperidine derivative, it could potentially have similar pharmacological applications.
Analgesic Activity
A series of N-phenylacetamide sulphonamides were synthesized and interestingly in this series N-[4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]acetamide exhibited good analgesic activity as comparable or superior than paracetamol . The compound , being a N-phenylacetamide derivative, could potentially have similar analgesic activity.
Medicinal Chemistry
Medicinal chemistry can rightfully be regarded as a cornerstone in the public health of our modern society . It includes researching the effects of synthetic, semi-synthetic and natural biologically active substances based on molecular interactions in terms of molecular structure with triggered functional groups or the specific physicochemical properties . The compound , being a synthetic biologically active substance, could potentially be used in medicinal chemistry research.
Design of New Pharmaceuticals
Medicinal chemists work to design an integrated and developing system that portends an era of novel and safe tailored drugs either by synthesizing new pharmaceuticals or to improving the processes by which existing pharmaceuticals are made . The compound , being a synthetic biologically active substance, could potentially be used in the design of new pharmaceuticals.
Future Directions
The future directions for research on this compound could involve further exploration of its biological activities, potential therapeutic applications, and the development of new derivatives . This could provide an opportunity for chemists to design new compounds that are safe and effective in enhancing life quality .
Mechanism of Action
Target of Action
Compounds with similar structures have been found to target alpha1-adrenergic receptors .
Mode of Action
Similar compounds have shown affinity for alpha1-adrenergic receptors, suggesting that this compound may interact with these receptors in a similar manner .
Biochemical Pathways
Alpha1-adrenergic receptors, which are potential targets of this compound, are involved in numerous neurodegenerative and psychiatric conditions .
Pharmacokinetics
Similar compounds have been subjected to in silico adme calculations, which identified promising lead compounds .
Result of Action
Similar compounds have shown significant activity against certain strains in in vitro antimicrobial activity tests .
Action Environment
The development of fast and cost-effective methods for the synthesis of substituted piperidines, which are structurally similar to this compound, is considered an important task of modern organic chemistry .
properties
IUPAC Name |
N-[4-[2-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]-2-oxoethyl]phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O5S/c1-16(25)23-18-5-3-17(4-6-18)15-22(26)24-13-11-21(12-14-24)30(27,28)20-9-7-19(29-2)8-10-20/h3-10,21H,11-15H2,1-2H3,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YORUPGIGTOLWKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)CC(=O)N2CCC(CC2)S(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(2-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)-2-oxoethyl)phenyl)acetamide | |
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